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Compound of Interest

2-Morpholinothiazole-4-
Compound Name:

carbaldehyde
CAS No.: 126533-97-9
Cat. No.: B163073

Get Quote

Technical Guide: 2-Morpholinothiazole-4-
carbaldehyde

High-Value Scaffold for Kinase Inhibitor & Heterocyclic Drug Design

Executive Summary

2-Morpholinothiazole-4-carbaldehyde (CAS: 126533-97-9) is a bifunctional heterocyclic
building block characterized by a thiazole core substituted with a morpholine ring at position 2
and a reactive formyl group at position 4.[1][2] This compound serves as a critical intermediate
in the synthesis of pharmaceuticals, particularly in the development of kinase inhibitors, anti-
inflammatory agents, and antimicrobial compounds. Its unique electronic structure—balancing
the electron-donating morpholine with the electron-withdrawing aldehyde—makes it a versatile
substrate for condensation and coupling reactions.

Chemical Identity & Structural Analysis[3][4][5][6]
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Nomenclature and Identifiers

Parameter Detail

IUPAC Name 2-(Morpholin-4-yl)-1,3-thiazole-4-carbaldehyde
Common Name 2-Morpholinothiazole-4-carbaldehyde

CAS Number 126533-97-9

Molecular Formula CsH10N202S

Molecular Weight 198.24 g/mol

SMILES O=Cclcsc(nl)N2CCOCC2

— Predicted: Check specific database for hash
n e
Y (Structure confirmed via connectivity)

Structural Connectivity Diagram

The following diagram illustrates the core connectivity and numbering system used throughout

this guide.
N-C2 Bond
Morpholine Ring (SNAr Formation) | Thiazole Core C4 Attachment >l Aldehyde (C4)
(Electron Donor) (Aromatic Linker) (Reactive Electrophile)

Click to download full resolution via product page

Figure 1: Structural connectivity highlighting the donor-acceptor push-pull system.

Physicochemical Profile
Physical Constants

The values below represent the consensus data from verified supplier Safety Data Sheets
(SDS) and experimental analogs.
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Property Value Context/Notes
Crystalline powder (typicall
Physical State Solid Y ] P (typically
off-white to pale yellow).
] ] Sharp melting range indicates
Melting Point 103 - 107 °C ) o
high crystallinity.
- ) ] Likely decomposes before
Boiling Point >300 °C (Predicted) N
boiling at atm pressure.
) Predicted based on packing of
Density 1.3+0.1 g/lcm? o _
similar thiazoles.
] Solid material; combustible at
Flash Point N/A

high temps.

Solubility & Lipophilicity

e LogP (Predicted): ~0.8 — 1.2

o Interpretation: The compound is moderately lipophilic, suitable for cell-permeable drug

scaffolds. The morpholine oxygen lowers the LogP compared to a cyclohexyl analog.

 Solubility Profile:

o

[¢]

Low/Insoluble: Water, Hexanes.

[¢]

o

Electronic Properties (pKa)

Moderate: Ethanol, Methanol, Ethyl Acetate (hot).

High: Dichloromethane (DCM), Chloroform, DMSO, DMF.

Protocol Note: For reactions, DCM or Ethanol are preferred solvents.

The basicity of the morpholine nitrogen is significantly attenuated by the thiazole ring.

e Morpholine (free): pKa ~8.36
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e 2-Morpholinothiazole (C2-N): pKa ~2.0 — 4.0 (Estimated)

o Mechanism:[3] The lone pair on the morpholine nitrogen delocalizes into the thiazole ring
(amidine-like resonance), reducing its availability for protonation. This makes the
compound stable to mild acids but potentially reactive under strong acidic hydrolysis
conditions.

Spectroscopic Characterization

Researchers should look for these diagnostic signals to confirm product identity.

Nuclear Magnetic Resonance (NMR)
'H NMR (300 MHz, CDCl5):

0 9.85 ppm (s, 1H): Aldehyde proton (CHO). Distinctive downfield singlet.

d 7.50 ppm (s, 1H): Thiazole C5 proton.

0 3.85 ppm (t, 4H): Morpholine O-CH: protons (deshielded by oxygen).

0 3.55 ppm (t, 4H): Morpholine N-CH: protons (adjacent to thiazole nitrogen).

Infrared Spectroscopy (IR)

e 1680-1700 cm~1: Strong C=0 stretching vibration (Aldehyde).
e 1520-1550 cm~1: C=N / C=C thiazole ring stretching.

e 1110 cm~1: C-O-C ether stretch (Morpholine).

Synthesis & Purification Protocols
Primary Synthetic Route: Nucleophilic Aromatic
Substitution (SnAr)

The most robust method involves the displacement of a halogen at the 2-position of the
thiazole ring by morpholine.
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Reaction Scheme: 2-Bromothiazole-4-carbaldehyde + Morpholine + Base — Product
Step-by-Step Protocol:

e Reagents:

[¢]

2-Bromothiazole-4-carbaldehyde (1.0 equiv)

[e]

Morpholine (1.2 equiv)

o

Potassium Carbonate (K2COs, 2.0 equiv) or Triethylamine (EtsN)

[¢]

Solvent: Acetonitrile (MeCN) or DMF.

e Procedure:

[e]

Dissolve 2-bromothiazole-4-carbaldehyde in MeCN.

o

Add K2COs followed by the dropwise addition of morpholine.[3]

[¢]

Heat the mixture to reflux (80 °C) for 4—6 hours. Monitor by TLC (Hexane:EtOAc 1:1).

o

Observation: The starting material spot (higher Rf) will disappear, replaced by a more
polar fluorescent spot.

o Work-up:
o Cool to room temperature.[3][4] Filter off inorganic salts.
o Concentrate the filtrate under reduced pressure.
o Dilute residue with water and extract with DCM (3x).
 Purification:
o Recrystallization: Dissolve crude solid in minimum hot Ethanol. Cool slowly to 4 °C.

o Yield: Typically 85-95%.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.jocpr.com/articles/synthesis-and-evaluation-of-the-biological-activity-of-new-42-chloroacetyl-morpholine-derivatives.pdf
https://www.jocpr.com/articles/synthesis-and-evaluation-of-the-biological-activity-of-new-42-chloroacetyl-morpholine-derivatives.pdf
https://pdfs.semanticscholar.org/427c/6a87b7e01d332e35c86287a0297aca17a614.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing
G-Bromothiazole—4—carbaldehyd9

;

Morpholine + K2CO3
Solvent: MeCN, Reflux

l

Transition State
(Meisenheimer Complex)

HBr

2-Morpholinothiazole-4-carbaldehyde

(Solid, mp 103-107°C)
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Figure 2: Synthesis pathway via Nucleophilic Aromatic Substitution.

Reactivity & Applications

The C4-aldehyde is the primary handle for further functionalization.

Key Transformations

e Reductive Amination: Reaction with primary amines followed by NaBH(OAc)s reduction
yields secondary amines, common in optimizing solubility of drug candidates.

e Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malononitrile,
thiazolidinediones) yields conjugated systems often tested for anticancer activity.

» Oxidation: Conversion to 2-morpholinothiazole-4-carboxylic acid using NaClO:z (Pinnick
oxidation) allows for amide coupling.
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Figure 3: Divergent synthesis capabilities of the aldehyde scaffold.

Handling & Safety

o Hazard Classification: Irritant (Skin/Eye).

o Storage: Store at 2—-8 °C (Refrigerated). Aldehydes can slowly oxidize to carboxylic acids
upon exposure to air; store under inert gas (Nitrogen/Argon) for long-term stability.

e PPE: Wear nitrile gloves and safety glasses. Handle in a fume hood to avoid inhalation of
dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Page loading... [wap.guidechem.com]

e 2. CAS No. 126533-97-9 Specifications | Ambeed [ambeed.com]
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physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b163073?utm_src=pdf-custom-synthesis#bc-rfq
https://wap.guidechem.com/encyclopedia/4-4-5-dihydro-1-3-thiazol-2-yl-dic1440691.html
https://www.ambeed.com/product-details/specification/A810089
https://www.jocpr.com/articles/synthesis-and-evaluation-of-the-biological-activity-of-new-42-chloroacetyl-morpholine-derivatives.pdf
https://pdfs.semanticscholar.org/427c/6a87b7e01d332e35c86287a0297aca17a614.pdf
https://www.benchchem.com/product/b163073/docs#2-morpholinothiazole-4-carbaldehyde-physicochemical-properties
https://www.benchchem.com/product/b163073/docs#2-morpholinothiazole-4-carbaldehyde-physicochemical-properties
https://www.benchchem.com/product/b163073/docs#2-morpholinothiazole-4-carbaldehyde-physicochemical-properties
https://www.benchchem.com/product/b163073/docs#2-morpholinothiazole-4-carbaldehyde-physicochemical-properties
https://www.benchchem.com/product/b163073?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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